Cas no 1270478-68-6 (2-(5-chloro-2-methoxyphenyl)azetidine)

• Product Name: 2-(5-chloro-2-methoxyphenyl)azetidine
• CAS No: 1270478-68-6
• MF: C₁₀H₁₂ClNO
• MW: 197.661381721497
• CID: 6411341
• PubChem ID: 55271329
• Update Time: 2025-11-01

2-(5-chloro-2-methoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-2-methoxyphenyl)azetidine
• 1270478-68-6
• AKOS006320361
• EN300-1985322

• Inchi： 1S/C10H12ClNO/c1-13-10-3-2-7(11)6-8(10)9-4-5-12-9/h2-3,6,9,12H,4-5H2,1H3
• InChI Key： XOIFOMSEOSZMGT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C1CCN1)OC

Computed Properties

• Exact Mass: 197.0607417g/mol
• Monoisotopic Mass: 197.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(5-chloro-2-methoxyphenyl)azetidine

2-(5-Chloro-2-Methoxyphenyl)Azetidine: A Comprehensive Overview

The compound with CAS No. 1270478-68-6, commonly referred to as 2-(5-chloro-2-methoxyphenyl)azetidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of azetidines, which are four-membered ring structures containing one nitrogen atom. The azetidine core is known for its unique chemical properties and potential applications in drug design.

The 5-chloro-2-methoxyphenyl substituent attached to the azetidine ring introduces additional complexity and functionality to the molecule. The chlorine and methoxy groups on the phenyl ring contribute to the compound's electronic properties, making it a promising candidate for various chemical reactions and biological assays. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic and pharmacodynamic profiles of drugs.

From a synthetic perspective, 2-(5-chloro-2-methoxyphenyl)azetidine can be synthesized through a variety of methods, including nucleophilic substitution and cyclization reactions. These methods leverage the reactivity of the azetidine ring and the directing effects of the substituents on the phenyl group. Researchers have explored these synthetic pathways to optimize yield and purity, ensuring that the compound is readily available for further studies.

In terms of biological activity, 2-(5-chloro-2-methoxyphenyl)azetidine has shown potential as a lead compound in drug discovery programs targeting various therapeutic areas. For instance, recent findings suggest that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This makes it a valuable tool for investigating new treatments for conditions such as arthritis and neurodegenerative diseases.

The azetidine framework is also being explored for its role in peptide mimetics and bioisosterism. By replacing portions of peptide backbones with azetidine rings, researchers can create molecules with improved stability and bioavailability. The presence of the 5-chloro-2-methoxyphenyl group further enhances these properties, making the compound a versatile building block in medicinal chemistry.

Moreover, computational studies have provided insights into the molecular interactions of 2-(5-chloro-2-methoxyphenyl)azetidine with target proteins. These studies utilize advanced modeling techniques to predict binding affinities and optimize molecular designs. Such approaches are crucial for accelerating drug discovery efforts and reducing costs associated with experimental trials.

In conclusion, 2-(5-chloro-2-methoxyphenyl)azetidine (CAS No. 1270478-68-6) is a compelling molecule with diverse applications in organic chemistry and pharmacology. Its unique structure, synthetic accessibility, and biological activity make it a valuable asset for researchers aiming to develop novel therapeutic agents. As ongoing studies continue to uncover its full potential, this compound is poised to play an increasingly important role in drug discovery.